Cas no 1156893-31-0 (2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1156893-31-0
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5166902
• PubChem ID: 43663788
• Update Time: 2026-03-04

2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-(2,4-dimethylphenyl)-
• 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C11H13N3S/c1-8-3-4-11(9(2)5-8)12-6-10-7-15-14-13-10/h3-5,7,12H,6H2,1-2H3
• InChI Key： BRXRYWICCYYWSM-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2=CC=C(C)C=C2C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

2,4-Dimethyl-N-(1,2,3-Thiadiazol-4-yl)Methylaniline: A Comprehensive Overview

The compound with CAS No. 1156893-31-0, commonly referred to as 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique combination of functional groups and its potential applications in drug discovery and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

2,4-Dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline is composed of a benzene ring substituted with two methyl groups at the 2 and 4 positions. The molecule also features a thiadiazole ring attached via an N-methyl group to the benzene ring. The thiadiazole moiety is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. This arrangement imparts unique electronic properties to the molecule, making it a promising candidate for various chemical applications.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the potential of thiadiazole derivatives as inhibitors of certain enzymes associated with neurodegenerative diseases. The presence of the thiadiazole group in 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline suggests that it may exhibit similar bioactivity. Furthermore, the methyl groups on the benzene ring could enhance the molecule's stability and solubility, making it more suitable for pharmacological applications.

The synthesis of 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline typically involves multi-step reactions. One common approach involves the nucleophilic substitution of an appropriate thiol derivative with an aromatic amine. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency of this synthesis process.

In terms of applications, thiadiazole-containing compounds like 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline have shown promise in the development of advanced materials. For example, their ability to form stable coordination complexes makes them valuable in the design of metal-organic frameworks (MOFs). These frameworks have potential uses in gas storage and catalysis.

Moreover, thiadiazole derivatives are increasingly being explored for their role in organic electronics. The electronic properties of 2,4-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent research has demonstrated that such compounds can exhibit favorable charge transport properties when incorporated into layered structures.

From an environmental standpoint, understanding the degradation pathways of thiadiazole-containing compounds is crucial for assessing their environmental impact. Studies have shown that these compounds can undergo hydrolysis under certain conditions; however, further research is needed to fully understand their fate in natural environments.

In conclusion, 2,4-dimethyl-N-(1,2,,3-thiadiazol-4-yllmethylaniline) represents a versatile compound with potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research efforts. As new findings emerge regarding its synthesis methods and applications,this compound is likely to play an increasingly important role in both academic and industrial settings.